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Compound Focus: Hexamethylolmelamine

Cat. No.: S569335

Chemical Profile and Basic Properties

While their names are similar, Hexamethylolmelamine and Hexamethoxymethylmelamine (HMMM) are
distinct compounds with different properties and primary applications. The table below summarizes their

core characteristics.

Property Hexamethylolmelamine Hexamethoxymethylmelamine (HMMM)

Chemical C9H18N606 [1] C15H30N606 [2] [3]

Formula

IUPAC Name Information missing N2,N2,N4,N4,N6,N6-
Hexakis(methoxymethyl)-1,3,5-triazine-2,4,6-
triamine [2]

CAS Information missing 68002-20-0 [3]

Registry

Number

Molar Mass Information missing 390.44 g/mol [3]

Structure Hemiaminal (-N-CH2-OH) Hemiaminal ether (-N-CH2-OCH3) [2]
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Key Feature

Relationship: HMMM is produced by etherifying Hexamethylolmelamine with methanol [2] [5]. This
reaction replaces the hydroxymethyl groups (-CH20H) with methoxymethyl groups (-CH20OCH3), which

Hexamethylolmelamine

Information missing

Monomeric intermediate with
hydroxymethyl groups [2]

Hexamethoxymethylmelamine (HMMM)

Melting point 40—42 °C; described as a clear,

viscous liquid in commercial products [2] [4]

Monomeric intermediate with methoxymethyl
groups; lower free formaldehyde content [2] [4]

enhances the compound's stability in organic solvents and influences its cross-linking reactivity [2].

Applications and Functional Comparison

HMMM is a highly specialized chemical with well-documented uses, primarily functioning as a crosslinking

agent.

Application

Function of HMMM

Key Properties Utilized

Coatings for Cans,
Coils, & Automobiles [6]
[7] [4]

Vehicle Tire Production

(2]

High-Solids & Water-
borne Finishes [7] [4]

Crosslinker for alkyd, polyester,
acrylic, and epoxy resins.

Improves adhesion between rubber
and steel cords (used with
resorcinol).

Efficient cross-linking agent for
resins containing hydroxyl,
carboxyl, and amino groups.

Excellent hardness-film flexibility,
fast cure response, wide
compatibility, high stability [4].

Effective cross-linking with rubber

polymers.

High solid content (=98%), solvent-
free nature, wide compatibility [4].

Experimental Insights and Environmental Fate

Research provides data on HMMM's environmental behavior and analysis techniques relevant to researchers.
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Experimental Data on Environmental Transformation

A laboratory degradation experiment with activated sludge showed that HMMM is transformed but not
mineralized under aerobic conditions [6]. The study identified 21 transformation products (TPs), with the

major TP after 28 days being methylol-1,3,5-triazin-2,4,6-triamin [6]. Key findings include:

¢ Analysis Techniques: Transformation products were detected and tentatively identified using LC-UV
and LC-HRMS (Liquid Chromatography-High Resolution Mass Spectrometry) [6].

¢ Environmental Concentrations: In municipal wastewater treatment plants (WWTPs), the median
concentration of HMMM and its prominent TPs (TetraMMM, DIMMM) was found to be 2.8 pg/L. This
concentration can be significantly higher (17.9 pg/L) in plants receiving industrial wastewater [6].

e Persistence: Some TPs are persistent and mobile, being detected in raw waters used for drinking
water production at median concentrations from 0.1 to 1 pgl/L [6].

The diagram below illustrates the environmental pathway of HMMM from its source to potential drinking

water contamination.

Some persistent TPs

HMMM Source: Urban Runoff ‘Wastewater Transformation Products Surface Water Bank Filtration break through Raw Water for
Tire Wear, Coatings Treatment Plant (WWTP) (TetraMMM, DiMMM, etc.) (Partial Removal) Drinking Water

Click to download full resolution via product page

Research and Analytical Methodologies

For researchers investigating these compounds, here are key experimental approaches derived from the

search results.

¢ Environmental Sampling and Analysis:

o Sample Collection: Collect water samples from WWTP influent/effluent or urban watersheds
[6].

o Sample Analysis: Analyze samples using LC-UV and LC-HRMS to separate, detect, and
identiy HMMM and its transformation products based on retention time and high-resolution
mass data [6].

o Quantification: Use the instrument response (LC-UV/LC-HRMS) of identified TPs, calibrated
with standards if available, to quantitatively assess their concentration in environmental
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samples [6].
e Laboratory Degradation Studies:

o Setup: Conduct lab-scale experiments with activated sludge under controlled aerobic
conditions to simulate WWTP environments [6].

o Monitoring: Monitor the disappearance of HMMM and the formation of TPs over time (e.g., 28
days) using the analytical methods above [6].

o Pathway Elucidation: Propose transformation pathways based on the identity and temporal
pattern of the detected TPs [6].

Key Comparison Summary

¢ Hexamethylolmelamine is a foundational chemical with reactive hydroxymethyl groups.
¢ Hexamethoxymethylmelamine (HMMM), its etherified derivative, is a commercially vital

crosslinking agent prized for its stability, compatibility, and effectiveness in high-performance
coatings and rubber adhesives.

¢ A significant consideration for HMMM is its role as an environmental precursor. It transforms into
numerous, more persistent compounds that can contaminate water systems [6] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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